Cas no 150812-12-7 (Retigabine)

• Product Name: Retigabine
• CAS No: 150812-12-7
• Molecular Formula: C₁₆H₁₈FN₃O₂
• Molecular Weight: 303.3314
• MDL: MFCD04307735
• CID: 65222
• PubChem ID: 329769861

Retigabine Properties

Names and Identifiers

• RETIGABINE
• 2-AMINO-4-(4-FLUORBENZYLAMINO)-1-ETHOXYCARBONYLAMINOBENZENE
• D2312
• N-(2-Amino-4-(4-fluorobenzylamino)phenyl)carbamic Acid Ethyl Ester
• D 23129
• Retigabin
• Ethyl [2-amino-4-[[(4-fluorophenyl)methyl]amino]phenyl]carbamate
• RetigabineDiscontinued See: R189051
• Ezogabine impurity
• Retigabine See also:
• Retigabine solution
• Retigabine See also: R189051 (HCl salt)
• &nbsp
• D-23129, Ezogabine, N-(2-Amino-4-(4-fluorobenzylamino)phenyl)carbamic acid ethyl ester
• mL in Acetonitrile) See also: R189051 (HCl salt)
• mL in Acetonitrile)See also:R189051 (HCl salt)
• D-23129
• Ezogabine
• Retagabine
• Retigabine API
• Retigabine Base
• Potiga
• Trobalt
• Ezogabine [USAN]
• Ethyl 2-amino-4-((p-fluorobenzyl)amino)carbanilate
• D 20443
• 12G01I6BBU
• C16H18FN3O2
• ethyl N-[2-amino-4-[(4-fluorophenyl)methylamino]phenyl]carbamate
• Ethyl (2-amino-4-(((4-fluorophenyl)methyl)amino)phenyl)carbamate
• Retigabine [INN]
• N-(2-Amino-4-(4-fluorobenzylamino)-phenyl) carbamic acid
• CHEBI:68584
• FBX
• AWD21-360
• DEA No. 2779
• KE-0201
• RETIGABINE [MART.]
• Ezogabine (USAN)
• FT-0601527
• Retigabine (INN)
• Retigabine, >=98% (HPLC)
• GW582892X
• [2-Amino-4-[[(4-fluorophenyl)methyl]amino]phenyl]-carbamate
• PCOBBVZJEWWZFR-UHFFFAOYSA-N
• GKI 841
• GW 582892X
• GKE-841
• BCP0726000089
• RTG
• AMY18466
• BDBM50143558
• ADD-230001
• Retigabine, analytical standard
• SCHEMBL20835
• UNII-12G01I6BBU
• DB04953
• WAY-143841
• s4733
• BCP04194
• GTPL2601
• NCGC00346739-01
• RETIGABINE [WHO-DD]
• Retigabine (1.0 mg/mL in Acetonitrile)
• ethyl 2-amino-4-(4-fluorobenzylamino)phenylcarbamate
• ethyl N-[2-azanyl-4-[(4-fluorophenyl)methylamino]phenyl]carbamate
• ZINC00016154
• 150812-12-7
• XEN-496
• CCG-267503
• ethyl {2-amino-4-[(4-fluorobenzyl)amino]phenyl}carbamate
• AE3 - Newer Anti-epileptic drug mixtures 3
• NS00040686
• HSDB 8171
• n-[2-amino-4-(4-fluorobenzylamino)-phenyl]carbamic acid ethyl ester
• N03AX21
• Retigabine,D2312, D-23129
• RETIGABINE [EMA EPAR]
• AKOS015895311
• AC-6908
• D09569
• Q-101418
• A809076
• DTXSID40164615
• MFCD04307735
• EZOGABINE [VANDF]
• NCGC00346739-06
• XEN496
• CS-0990
• NCGC00346739-05
• EZOGABINE [ORANGE BOOK]
• Carbamic acid, (2-amino-4-(((4-fluorophenyl)methyl)amino)phenyl)-, ethyl ester
• Potiga (TN)
• Q2146170
• CHEMBL41355
• GW-582892X
• AWD-21360
• N-(2-Amino-4-(4-fluorobenzylamino)-phenyl) carbamic acid ethyl ester
• HMS3748I09
• HMS3885L20
• WAY 143841
• AW21-360
• CARBAMIC ACID, (2-AMINO-4-(((4-FLUORO-PHENYL)METHYL)AMINO)PHENYL)-ETHYL ESTER
• N-[2-amino-4-[(4-fluorophenyl)methylamino]phenyl]carbamic acid ethyl ester
• ethyl N-(2-amino-4-{[(4-fluorophenyl)methyl]amino}phenyl)carbamate
• HY-15471
• [2-Amino-4-(4-fluoro-benzylamino)-phenyl]-carbamic acid ethyl ester
• EX-A2203
• EZOGABINE [MI]
• ethyl (2-amino-4-((4-fluorobenzyl)amino)phenyl)carbamate
• N-(2-amino-4-[fluorobenzylamino]-phenyl) carbamic acid
• N-(2-amino-4-(4-fluorobenzylamino)-phenyl)carbamic acid ethylester
• Potiva
• retigabinum
• n-(2-amino-4-(4-fluorobenzylamino)-phenyl)carbamic acid ethyl ester
• Retigabine?
• RETIGABINE (MART.)
• DTXCID5087106
• BRD-K89917372-001-01-2
• ethyl N-(2-amino-4-(4-fluorobenzylamino)phenyl)carbamate hydrochloride

• MDL： MFCD04307735
• InChIKey： PCOBBVZJEWWZFR-UHFFFAOYSA-N
• Inchi： 1S/C16H18FN3O2/c1-2-22-16(21)20-15-8-7-13(9-14(15)18)19-10-11-3-5-12(17)6-4-11/h3-9,19H,2,10,18H2,1H3,(H,20,21)
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N([H])C1C([H])=C([H])C(=C(C=1[H])N([H])[H])N([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 303.13800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 303.138
• Heavy Atom Count: 22
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 76.4

Experimental Properties

• LogP: 4.31560
• PSA: 76.38000
• Refractive Index: 1.655
• Boiling Point: 430.0±45.0 °C at 760 mmHg
• Melting Point: 138-145 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 2℃
• Solubility: DMSO: >15mg/mL
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class